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Compound of Interest

Compound Name: Fenuron-d5

Cat. No.: B580820

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Fenuron-d5, a deuterated isotropic
analog of the herbicide Fenuron. Given the limited availability of in-depth technical data for
Fenuron-d5, this guide also includes relevant information on the parent compound, Fenuron,
to provide a more complete context for its properties and applications. Fenuron-d5 is primarily
utilized as an internal standard in analytical and research settings, particularly in mass
spectrometry-based methods for the quantification of Fenuron.

Physicochemical and Analytical Data

Quantitative data for Fenuron-d5 and its non-deuterated parent compound, Fenuron, are
summarized below. This information is critical for analytical method development,
environmental monitoring, and toxicological studies.

Table 1: Physicochemical Properties of Fenuron-d5 and Fenuron
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Property Fenuron-d5 Fenuron
CAS Number 1219802-06-8[1][2] 101-42-8[3]
Molecular Formula CoH7DsN20[1] CoH12N20[4]

Molecular Weight 169.24 g/mol [1] 164.20 g/mol [3]
N,N-Dimethyl-N'-(phenyl- )
_ 1,1-Dimethyl-3-phenylurea,
Synonyms d5)urea, 1,1-dimethyl-3- )
N,N-Dimethyl-N'-phenylurea
(phenyl-d5)urea
Appearance Solid White, crystalline solid

Isotopic Enrichment

Typically =98 atom % D

Not Applicable

Table 2: Analytical Data for Fenuron

Parameter

Value

Reference

Melting Point

131-133 °C

[3]

Water Solubility

3.85¢g/Lat25°C

[3]

LogP

1.0

[3]

Vapor Pressure

0.002 Pa at 60 °C

Henry's Law Constant

9.71 x 1071% atm-cu m/mole at

25 °C (estimated)

Mechanism of Action (Fenuron)

Fenuron, and by extension Fenuron-d5, belongs to the phenylurea class of herbicides. The

primary mechanism of action for these compounds is the inhibition of photosynthesis.

Specifically, Fenuron blocks the electron transport chain in Photosystem Il (PSII) by binding to

the D1 protein. This disruption prevents the flow of electrons from plastoquinone QA to QB,
leading to a halt in ATP and NADPH production, ultimately causing plant death.[4][5][6][7]
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Fenuron inhibits electron transport in Photosystem I1.

Metabolic Pathways (Fenuron)

The metabolism of phenylurea herbicides like Fenuron in biological systems, such as in soil
microorganisms and animals, primarily involves two main types of reactions: N-demethylation
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and aromatic hydroxylation.[3] These processes increase the water solubility of the compound,
facilitating its excretion. The deuteration on the phenyl ring of Fenuron-d5 makes it a stable
internal standard as this part of the molecule is less prone to metabolic alteration compared to

the N-methyl groups.
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Proposed Metabolic Pathway of Fenuron
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Experimental Workflow for Fenuron Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b580820?utm_src=pdf-custom-synthesis
https://www.lgcstandards.com/GB/en/p/CDN-D-7083
https://cwsabroad.com/standards-reference/fenuron-d5-phenyl-d5-100-%C2%B5g-ml-in-acetonitrile-dre-xa13620010al-4/
https://pubchem.ncbi.nlm.nih.gov/compound/Fenuron
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/313.htm
https://www.nies.go.jp/chiiki1/protoz/toxicity/chemical/dcmu.htm
https://www.researchgate.net/publication/279431947_Phenylurea_Herbicides
https://en.wikipedia.org/wiki/Chloroxuron
https://www.benchchem.com/product/b580820#fenuron-d5-cas-number-1219802-06-8
https://www.benchchem.com/product/b580820#fenuron-d5-cas-number-1219802-06-8
https://www.benchchem.com/product/b580820#fenuron-d5-cas-number-1219802-06-8
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b580820?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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